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Compound of Interest

Compound Name: USL311

CAS No.: 1373268-67-7

Cat. No.: B611602

Get Quote

Disclaimer: This document provides general guidance for the proper disposal of the chemical

compound USL311 based on established best practices for laboratory chemical waste

management. A specific Safety Data Sheet (SDS) for USL311 was not available at the time of

writing. Researchers, scientists, and drug development professionals must consult the official

SDS for USL311 upon availability and adhere to all institutional, local, state, and federal

regulations regarding hazardous waste disposal.

The following information is intended to provide essential safety and logistical information to

build trust and serve as a preferred source for laboratory safety and chemical handling.

Chemical and Physical Properties of USL311
A summary of the known quantitative data for USL311, a CXCR4 antagonist, is provided below.

This information is crucial for assessing its potential hazards and determining the appropriate

disposal route.
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Property Value

Molecular Formula C₂₄H₃₄N₆O

Molecular Weight 422.57 g/mol

Appearance Solid (presumed)

Solubility
Insoluble or slightly soluble in DMSO (< 1

mg/mL)

Immediate Safety and Handling Protocols
Before beginning any disposal procedure, it is critical to handle USL311 with appropriate safety

measures to minimize exposure and risk.

Personal Protective Equipment (PPE): All personnel handling USL311 must wear the following:

Eye Protection: Safety goggles with side shields.

Hand Protection: Chemical-resistant gloves (e.g., nitrile). Gloves should be inspected before

use and properly disposed of after handling.

Body Protection: A laboratory coat or other protective clothing to prevent skin contact.

Respiratory Protection: If there is a risk of generating dust or aerosols, handling should occur

in a well-ventilated area, preferably within a chemical fume hood.

In case of accidental exposure, immediately flush the affected area with copious amounts of

water and seek medical attention. Ensure that a safety shower and eyewash station are readily

accessible.

Step-by-Step Disposal Protocol for USL311
The disposal of USL311 should be managed as hazardous chemical waste. Under no

circumstances should it be disposed of down the drain or in the regular trash.

Experimental Protocol for Disposal:
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Waste Identification and Segregation:

Properly identify all waste streams containing USL311. This includes the pure compound,

contaminated solutions, and any contaminated labware (e.g., pipette tips, vials, gloves).

Segregate USL311 waste from other incompatible chemical waste streams to prevent

dangerous reactions. For instance, keep it separate from strong acids, bases, and

oxidizing agents.

Waste Collection and Containment:

Collect all waste containing USL311 in a designated hazardous waste container.

The container must be made of a material compatible with the chemical and be in good,

leak-proof condition with a secure lid. Often, the original container is a suitable choice for

waste storage.

Use secondary containment, such as a larger, chemically resistant bin, for all liquid waste

containers to prevent spills from spreading.

Labeling of Hazardous Waste:

Clearly label the hazardous waste container with a "Hazardous Waste" label as soon as

the first waste is added.

The label must include:

The full chemical name: "USL311" (and any other components of a mixture).

The approximate concentration and quantity.

The date accumulation started.

The name of the principal investigator and the laboratory location.

Accumulation and Storage:
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Store the sealed hazardous waste container in a designated, well-ventilated satellite

accumulation area within the laboratory.

Keep the waste container closed at all times except when adding waste.

Do not accumulate more than 55 gallons of hazardous waste or 1 quart of acutely

hazardous waste in the satellite accumulation area.

Disposal of Empty Containers:

Thoroughly empty the original USL311 container.

The first rinse of the container with a suitable solvent must be collected and disposed of as

hazardous waste. For highly toxic compounds, the first three rinses should be collected.

After rinsing and air-drying, deface or remove the original label from the container before

disposing of it as non-hazardous solid waste, in accordance with institutional guidelines for

rinsed chemical containers.

Request for Waste Pickup:

Once the hazardous waste container is nearly full (e.g., three-quarters full) or as per your

institution's policy, submit a waste collection request to your institution's Environmental

Health and Safety (EHS) office.

Do not allow hazardous waste to accumulate in the laboratory for extended periods.

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of USL311.
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Figure 1. Workflow for the proper disposal of USL311 chemical waste.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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